Cas no 85692-43-9 (2-amino-2-(1-methyl-1H-imidazol-2-yl)acetic acid)

• Product Name: 2-amino-2-(1-methyl-1H-imidazol-2-yl)acetic acid
• CAS No: 85692-43-9
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 720480
• PubChem ID: 17750341
• Update Time: 2024-01-31

2-amino-2-(1-methyl-1H-imidazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-aceticacid, a-amino-1-methyl-
• 2-amino-2-(1-methylimidazol-2-yl)acetic acid
• AMINO-(1-METHYL-1H-IMIDAZOL-2-YL)-ACETIC ACID
• Amino (1-methyl-1h-imidazol-2-yl)acetic acid
• 2-amino-2-(1-methyl-1H-imidazol-2-yl)acetic acid
• Amino-(1-methyl-1H-imidazol-2-yl)-aceticacid
• 1H-Imidazole-2-acetic acid, α-amino-1-methyl-

• Inchi： 1S/C6H9N3O2/c1-9-3-2-8-5(9)4(7)6(10)11/h2-4H,7H2,1H3,(H,10,11)
• InChI Key： GPZQLERXSNGJLV-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C(O)=O)N)=NC=C1

Computed Properties

• Exact Mass: 155.06900
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1A^2

Experimental Properties

• Density: 1.45
• Melting Point: 169-170°C
• Boiling Point: 369.5°C at 760 mmHg
• Flash Point: 177.2°C
• Refractive Index: 1.634
• PSA: 81.14000
• LogP: 0.20480